2-[2-(4-Chlorophenoxy)propan-2-yl]-2-(4-chlorophenyl)oxirane

• CAS RN: 88283-69-6
• Molecular Formula: C17H16Cl2O2
• Molecular Weight: 323.2 g/mol
• IUPAC Name: 2-[2-(4-chlorophenoxy)propan-2-yl]-2-(4-chlorophenyl)oxirane
• InChI: InChI=1S/C17H16Cl2O2/c1-16(2,21-15-9-7-14(19)8-10-15)17(11-20-17)12-3-5-13(18)6-4-12/h3-10H,11H2,1-2H3
• InChI Key: SGWXLRRWEGKPRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CO1)C2=CC=C(C=C2)Cl)OC3=CC=C(C=C3)Cl

Description

2-[2-(4-Chlorophenoxy)propan-2-yl]-2-(4-chlorophenyl)oxirane is a useful research compound. Its molecular formula is C17H16Cl2O2 and its molecular weight is 323.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 59.2 g (0.47 mole) of dimethyl sulphate and 32 g (0.517 mole) of dimethyl sulphide in 270 ml of acetonitrile is allowed to stir at room temperature for 5 days. Then, at 20° to 25° C., a solution of 87 g of 4-chlorophenyl 2-(p-chlorophenoxy)-2-propyl ketone in 80 ml of acetonitrile is added dropwise within about 2 hours. At the same temperature, 28.7 g (0.53 mole) of sodium methylate are added, the mixture is allowed to stir for 12 hours and then evaporated. The residue is vigorously stirred with a mixture of 200 ml of ethyl acetate and 150 ml of water overnight. The organic phase is separated off, dried over sodium sulphate and evaporated in vacuo. 49 g (76% of theory) of crude 2-(4-chlorophenyl)-2-[2-(p-chlorophenoxy)-2-propyl]oxirane are obtained, and this is immediately reacted further. ##STR47##